Cas no 2172447-86-6 (2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide)

• Product Name: 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide
• CAS No: 2172447-86-6
• MF: C₁₁H₁₉F₃N₂O
• MW: 252.276573419571
• CID: 6249677
• PubChem ID: 165567128
• Update Time: 2025-05-20

2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide
• EN300-1616555
• 2,2,2-trifluoro-N-[2-methyl-5-(propan-2-yl)piperidin-3-yl]acetamide
• 2172447-86-6

• Inchi： 1S/C11H19F3N2O/c1-6(2)8-4-9(7(3)15-5-8)16-10(17)11(12,13)14/h6-9,15H,4-5H2,1-3H3,(H,16,17)
• InChI Key： HRHBMUCJQBPSCH-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(C)NCC(C(C)C)C1)=O)(F)F

Computed Properties

• Exact Mass: 252.14494772g/mol
• Monoisotopic Mass: 252.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide

Comprehensive Overview of 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide (CAS No. 2172447-86-6)

In the realm of organic chemistry and pharmaceutical research, 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide (CAS No. 2172447-86-6) has emerged as a compound of significant interest. This molecule, characterized by its unique trifluoroacetamide moiety and piperidine backbone, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS No. 2172447-86-6 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide structure combines a piperidine ring with a trifluoroacetamide group, a combination that has shown promise in modulating biological activity. Recent studies highlight its role in the development of central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier—a hot topic in modern pharmacology.

One of the most searched questions in AI-driven drug discovery platforms is: "How do fluorinated compounds improve drug efficacy?" This molecule’s trifluoroacetamide component provides a compelling case study. Fluorination often enhances metabolic stability and binding affinity, making 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide a valuable scaffold for optimizing pharmacokinetic properties. Such insights align with the growing demand for precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the compound’s isopropyl-substituted piperidine core offers steric control, which is crucial for enantioselective synthesis—a trending topic in green chemistry forums. Researchers are also exploring its utility in catalysis and ligand design, where its structural rigidity could improve reaction yields. These applications resonate with the broader scientific community’s focus on sustainable chemical processes.

In analytical chemistry, CAS No. 2172447-86-6 is frequently referenced in discussions about advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are commonly employed to characterize its purity and confirm its molecular weight (C₁₁H₁₉F₃N₂O). Such data is vital for quality control in high-throughput screening pipelines, a priority for pharmaceutical companies investing in AI-augmented R&D.

The compound’s relevance extends to computational chemistry, where molecular docking simulations predict its interactions with biological targets. Searches for "piperidine derivatives in silico modeling" have surged, reflecting the industry’s shift toward virtual screening. This aligns with the broader adoption of machine learning in drug design, where 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide serves as a test case for algorithm validation.

Beyond pharmaceuticals, this compound’s thermal stability and solubility profile make it a candidate for specialty materials. For instance, its potential use in liquid crystal displays (LCDs) or organic electronics is under investigation—a niche yet rapidly growing field. Such interdisciplinary applications underscore its versatility, answering frequent queries like "What are the non-pharma uses of piperidine derivatives?"

In summary, 2,2,2-trifluoro-N-2-methyl-5-(propan-2-yl)piperidin-3-ylacetamide (CAS No. 2172447-86-6) represents a multifaceted compound with broad scientific appeal. Its integration into drug development, catalysis, and material science highlights its cross-disciplinary importance. As research continues, this molecule is poised to address key challenges in medicinal chemistry and beyond, making it a staple in modern laboratories.